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For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of organic chemistry, precise and unambiguous nomenclature is
paramount. This guide provides a comprehensive exploration of the nomenclature of
chloroenhydrins, a class of compounds of significant interest in chemical synthesis and drug
development. Authored from the perspective of a Senior Application Scientist, this document
synthesizes the rigorous rules of the International Union of Pure and Applied Chemistry
(IUPAC) with practical insights to empower researchers with a clear and authoritative
understanding of chloroenhydrin naming conventions.

Defining Chloroenhydrins: More Than Just a Name

Chloroenhydrins are a subclass of halohydrins, which are organic compounds containing both
a halogen and a hydroxyl group on adjacent carbon atoms.[1][2] Specifically, in
chloroenhydrins, the halogen is chlorine.[1] These bifunctional molecules are valuable
synthetic intermediates, notably in the production of epoxides and other fine chemicals.[3][4] A
classic example is the industrial synthesis of propylene oxide from propylene chlorohydrin.[3][4]
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The structural arrangement of a chloroenhydrin is a vicinal haloalcohol, meaning the chlorine
and hydroxyl groups are positioned on neighboring carbons. This proximity of functional groups
is key to their chemical reactivity and is the central feature that their nomenclature must
accurately describe.

The Cornerstone of Clarity: IUPAC Nomenclature

The IUPAC system provides a systematic and logical approach to naming organic compounds,
ensuring that every distinct structure has a unique and universally understood name.[5][6][7]
The naming of chloroenhydrins adheres to these fundamental principles, which are
predicated on identifying the principal functional group, the parent carbon chain, and the nature
and location of all substituents.

The Hierarchy of Functional Groups: A Guiding Principle

When a molecule contains more than one type of functional group, IUPAC rules dictate a
priority order to determine which group defines the suffix of the compound's name.[8][9] For
chloroenhydrins, the two key functional groups are the hydroxyl group (-OH) and the chlorine
atom (-Cl).

The alcohol group takes precedence over the halogen. Consequently, the hydroxyl group
dictates the parent name of the molecule, which will end in the suffix "-ol". The chlorine atom is
treated as a substituent and is indicated by the prefix "chloro-".

A summarized priority table for relevant functional groups is presented below:
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L. . Suffix (if highest Prefix (if lower
Priority Functional Group o o
priority) priority)
Higher Carboxylic Acids -oic acid carboxy-
Aldehydes -al oxo- or formyl-
Ketones -one 0X0-
Alcohols -ol hydroxy-
(never has suffix fluoro-, chloro-,
Lower Halogens o )
priority) bromo-, iodo-
(never has suffix
Alkyl groups methyl-, ethyl-, etc.

priority)

This table provides a simplified overview. For a comprehensive list, consult the official IUPAC
guidelines.

A Step-by-Step Guide to Naming Chloroenhydrins

The systematic naming of a chloroenhydrin can be broken down into a logical sequence of
steps:

Identify the Principal Functional Group: As established, the hydroxyl (-OH) group is the
principal functional group in a chloroenhydrin. This determines the suffix of the name will be

"'OIH_

o Determine the Parent Carbon Chain: The longest continuous carbon chain that contains the
carbon atom bonded to the hydroxyl group is the parent chain. The name of this alkane chain
forms the root of the compound's name (e.g., ethane, propane, butane).

o Number the Parent Chain: The chain is numbered from the end that gives the carbon atom
bearing the hydroxyl group the lowest possible number.

« ldentify and Locate Substituents: The chlorine atom is named as a "chloro” substituent. Its
position is indicated by the number of the carbon atom to which it is attached. Other
substituents, such as alkyl groups, are also identified and their positions numbered.
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o Assemble the Full IUPAC Name: The name is constructed in the following order:

o

Substituents are listed alphabetically (e.g., chloro before methyl).

[¢]

The position of each substituent is indicated by a number preceding its name.

[¢]

The parent chain name is appended.

[e]

The suffix "-ol" is added, with its position indicated by a number before the suffix.

This systematic process is visualized in the following workflow diagram:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Nomenclature of Chloroenhydrins: An In-
Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158845/docs#navigating-the-nomenclature-of-
chloroenhydrins-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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